Cas no 31129-35-8 (Urea, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-N'-methyl-)

Urea, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-N'-methyl- structure
31129-35-8 structure
Product Name:Urea, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-N'-methyl-
CAS No:31129-35-8
MF:C4H6N4OS2
MW:190.246636867523
CID:1452142
PubChem ID:12669647
Update Time:2025-04-20

Urea, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-N'-methyl- Chemical and Physical Properties

Names and Identifiers

    • Urea, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-N'-methyl-
    • 1-methyl-3-(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)urea
    • 31129-35-8
    • N-Methyl-N'-(5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl)urea
    • DTXSID60506311
    • SCHEMBL9360322
    • Inchi: 1S/C4H6N4OS2/c1-5-2(9)6-3-7-8-4(10)11-3/h1H3,(H,8,10)(H2,5,6,7,9)
    • InChI Key: NMTHPILYEAYSFR-UHFFFAOYSA-N
    • SMILES: S1C(NN=C1NC(NC)=O)=S

Computed Properties

  • Exact Mass: 189.99848
  • Monoisotopic Mass: 189.99830317g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 123Ų

Experimental Properties

  • PSA: 65.52
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